![molecular formula C17H18BrNOS B3934488 2-(benzylthio)-N-(4-bromo-3-methylphenyl)propanamide](/img/structure/B3934488.png)
2-(benzylthio)-N-(4-bromo-3-methylphenyl)propanamide
Overview
Description
2-(Benzylthio)-N-(4-bromo-3-methylphenyl)propanamide is a compound that has been synthesized and studied for its potential applications in scientific research. It is a member of the amide family of compounds and has been found to have interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(Benzylthio)-N-(4-bromo-3-methylphenyl)propanamide is not fully understood. However, it is believed to interact with certain proteins in the body, leading to changes in their function. This may be due to the compound's ability to bind to certain receptors or enzymes, or to its ability to alter the structure of proteins.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of interesting biochemical and physiological effects. For example, it has been found to have anti-inflammatory properties, which may make it useful in the treatment of certain diseases. It has also been found to have antitumor activity, which may make it useful in the development of new cancer treatments.
Advantages and Limitations for Lab Experiments
One advantage of 2-(Benzylthio)-N-(4-bromo-3-methylphenyl)propanamide is that it is relatively easy to synthesize and purify. This makes it a useful compound for lab experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on 2-(Benzylthio)-N-(4-bromo-3-methylphenyl)propanamide. For example, further studies could be conducted to better understand its mechanism of action and to identify its target proteins. Additionally, studies could be conducted to investigate its potential use as a tool in the study of biological systems. Finally, further studies could be conducted to investigate its potential use as a drug for the treatment of various diseases.
Scientific Research Applications
2-(Benzylthio)-N-(4-bromo-3-methylphenyl)propanamide has been studied for its potential applications in scientific research. It has been found to have interesting properties that make it useful for a variety of applications. For example, it has been studied for its potential use as a ligand in the development of new drugs, as well as for its potential use as a tool in the study of biological systems.
properties
IUPAC Name |
2-benzylsulfanyl-N-(4-bromo-3-methylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNOS/c1-12-10-15(8-9-16(12)18)19-17(20)13(2)21-11-14-6-4-3-5-7-14/h3-10,13H,11H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGXYUAJAAJPKMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C(C)SCC2=CC=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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